Cas no 93839-17-9 (2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile)

2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile structure
93839-17-9 structure
Product Name:2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
CAS No:93839-17-9
MF:C10H7ClFNO
MW:211.620085000992
CID:805508
PubChem ID:3022525
Update Time:2025-04-19

2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-acetyl-2-chloro-6-fluoro-
    • 2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
    • acetyl(2-chloro-6-fluorophenyl)acetonitrile
    • EN300-67074
    • alpha-Acetyl-2-chloro-6-fluorobenzeneacetonitrile
    • AKOS009354626
    • Benzeneacetonitrile, alpha-acetyl-2-chloro-6-fluoro-
    • DTXSID60917665
    • NS00063625
    • Z385375714
    • 93839-17-9
    • EINECS 298-787-0
    • SCHEMBL22055505
    • CS-0257359
    • L3F5AFM9G8
    • DARQRNNQPWWWJT-UHFFFAOYSA-N
    • Inchi: 1S/C10H7ClFNO/c1-6(14)7(5-13)10-8(11)3-2-4-9(10)12/h2-4,7H,1H3
    • InChI Key: DARQRNNQPWWWJT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(C#N)C(C)=O)F

Computed Properties

  • Exact Mass: 211.02
  • Monoisotopic Mass: 211.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 258°Cat760mmHg
  • Flash Point: 109.8°C
  • Refractive Index: 1.525

2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C377303-50mg
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9
50mg
$ 70.00 2022-04-01
TRC
C377303-100mg
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9
100mg
$ 95.00 2022-04-01
TRC
C377303-500mg
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
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$ 365.00 2022-04-01
Enamine
EN300-67074-0.05g
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9 95.0%
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$53.0 2025-03-21
Enamine
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2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
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$83.0 2025-03-21
Enamine
EN300-67074-0.25g
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
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Enamine
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2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9 95.0%
0.5g
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Enamine
EN300-67074-1.0g
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
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$314.0 2025-03-21
Enamine
EN300-67074-2.5g
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9 95.0%
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Enamine
EN300-67074-5.0g
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